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Compound of Interest

Compound Name: VTX-27

Cat. No.: B611724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
VTX-27 is a potent and highly selective inhibitor of Protein Kinase C theta (PKCθ), a key

enzyme in T-cell activation and survival.[1][2][3] Its specificity makes it a valuable tool for

investigating the role of PKCθ in autoimmune diseases and other inflammatory conditions.[4][5]

These application notes provide detailed protocols for the preparation of VTX-27 stock

solutions for use in in vitro and in vivo research settings.

Chemical Properties and Storage
A summary of the key chemical properties of VTX-27 is provided in the table below.
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Property Value Reference

Molecular Weight 418.9 g/mol [1]

Formula C₂₀H₂₄ClFN₆O [1]

CAS Number 1321924-70-2 [1]

Appearance Solid powder [4]

Purity ≥95% [4]

Solubility

DMSO: ≥ 60 mg/mL (up to 125

mg/mL reported)[2][3], Ethanol:

5 mg/mL[1], Water:

Insoluble[1]

Storage (Powder)
3 years at -20°C, 2 years at

4°C
[3]

Storage (In Solvent)
1 year at -80°C, 1 month at

-20°C
[1]

VTX-27 Signaling Pathway
VTX-27 selectively inhibits PKCθ, which plays a crucial role in T-cell receptor (TCR) signaling

and subsequent T-cell activation. By inhibiting PKCθ, VTX-27 can modulate downstream

signaling events, including the production of cytokines like Interleukin-2 (IL-2).
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Caption: VTX-27 inhibits the PKCθ signaling pathway.

Experimental Protocols
Preparation of a 10 mM VTX-27 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of VTX-27 in dimethyl

sulfoxide (DMSO).

Materials:

VTX-27 powder

Anhydrous or high-purity DMSO (use freshly opened DMSO as it is hygroscopic)[1]

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Optional: Ultrasonic bath

Workflow for Stock Solution Preparation:

Start

1. Weigh VTX-27 Powder

2. Calculate Required
DMSO Volume

3. Add DMSO to VTX-27

4. Vortex to Dissolve
(Use sonication if needed)

5. Aliquot Stock Solution

6. Store Aliquots at -80°C

End
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Caption: Workflow for VTX-27 stock solution preparation.

Procedure:

Weighing the Compound:

Accurately weigh a desired amount of VTX-27 powder. For example, weigh out 1 mg of

VTX-27.

Calculating the Solvent Volume:

Use the following formula to calculate the volume of DMSO required to achieve a 10 mM

concentration:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

For 1 mg of VTX-27 (0.001 g) and a molecular weight of 418.9 g/mol :

Volume (L) = 0.001 g / (418.9 g/mol * 0.010 mol/L) = 0.0002387 L

Convert to microliters: 0.0002387 L * 1,000,000 µL/L = 238.7 µL

Therefore, you will need approximately 238.7 µL of DMSO for 1 mg of VTX-27 to make a

10 mM stock solution.

Dissolving the Compound:

Add the calculated volume of DMSO to the vial containing the VTX-27 powder.

Vortex the solution thoroughly until the powder is completely dissolved.

If necessary, briefly sonicate the solution in an ultrasonic bath to aid dissolution.[2]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.[1]
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Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[1]

Preparation of Working Solutions for In Vitro Assays
For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell

culture medium to the final desired concentration.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Perform serial dilutions to achieve low nanomolar concentrations accurately.

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Example Dilution:

To prepare a 100 nM working solution from a 10 mM stock:

Prepare an intermediate dilution: Dilute the 10 mM stock 1:100 in cell culture medium to get

a 100 µM solution.

Prepare the final working solution: Dilute the 100 µM intermediate solution 1:1000 in cell

culture medium to get a final concentration of 100 nM.

In Vivo Formulation
For oral administration in animal studies, VTX-27 can be formulated as a suspension. A

common vehicle for this is Carboxymethylcellulose sodium (CMC-Na).[1]

Example Formulation (Homogeneous Suspension):

A formulation of ≥5 mg/mL in CMC-Na has been reported.[1]
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To prepare a 1 mL working solution at 5 mg/mL, add 5 mg of VTX-27 to 1 mL of CMC-Na

solution and mix thoroughly to obtain a homogeneous suspension.[1]

Note: The optimal formulation and dosage will depend on the specific animal model and

experimental design.

Safety Precautions
VTX-27 is for research use only and not for human or veterinary use.[4]

Handle the compound in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Disclaimer: These protocols are intended as a guide. Researchers should optimize the

protocols based on their specific experimental requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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